CID 78065126

• Molecular Formula: C14H15AsBrO
• Molecular Weight: 354.09 g/mol
• InChI: InChI=1S/C14H15AsBrO/c16-12-11-15(17,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,17H,11-12H2
• InChI Key: VRYKCVNNHGAMPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[As](CCBr)(C2=CC=CC=C2)O

Description

The compound with the identifier CID 78065126 is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78065126 involves specific synthetic routes and reaction conditions. The synthesis typically begins with the dissolution of organic amine in a solvent, followed by the addition of dianhydride. The mixture is then stirred, dissolved, and allowed to react . This process is crucial for obtaining the desired chemical structure and properties of the compound.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using similar methods as described above. The process is optimized for efficiency and yield, ensuring that the compound is produced in sufficient quantities for various applications.

Chemical Reactions Analysis

Types of Reactions: CID 78065126 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often intermediates or final compounds that have significant applications in research and industry.

Scientific Research Applications

CID 78065126 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic processes. In biology, it may be used to study cellular processes and interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Additionally, this compound has industrial applications, such as in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78065126 involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist, modulating the activity of enzymes, receptors, or other proteins. This modulation can lead to various biological effects, which are the basis for its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78065126 include those with comparable chemical structures and properties. These compounds may share similar synthetic routes, reaction conditions, and applications.

Uniqueness: What sets this compound apart from similar compounds is its unique combination of chemical properties and biological activities. This uniqueness makes it a valuable compound for specific research and industrial applications .

Conclusion

This compound is a compound of significant interest due to its unique chemical properties and wide range of applications. From its preparation methods to its scientific research applications, this compound offers valuable insights and potential benefits in various fields.